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Compound of Interest

Compound Name: Phenanthrene

Cat. No.: B1679779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of phenanthrene in a

variety of organic solvents. Phenanthrene, a polycyclic aromatic hydrocarbon (PAH), is a

fundamental structural motif in many pharmacologically active compounds and a key molecule

in materials science. A thorough understanding of its solubility is critical for its application in

synthesis, formulation, and environmental remediation. This document presents quantitative

solubility data, detailed experimental protocols for solubility determination, and a visual

representation of a general experimental workflow.

Quantitative Solubility of Phenanthrene
The solubility of phenanthrene in organic solvents is influenced by factors such as solvent

polarity, temperature, and the presence of co-solvents. The following tables summarize the

quantitative solubility of phenanthrene in a range of common organic solvents, expressed in

various units for ease of comparison.

Table 1: Solubility of Phenanthrene in Single Organic Solvents at 25°C (298.15 K)
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Solvent
Solubility ( g/100 g
Solvent)

Solubility (mg/mL) Mole Fraction (x)

Acetone 25.5[1] - -

Benzene 59.5[1] - -

1-Butanol - - 0.01739

Carbon Disulfide 80.3[1] - -

Carbon Tetrachloride 26.3[1] - -

Chloroform - - -

Dimethylformamide

(DMF)
- ~30[2] -

Dimethyl Sulfoxide

(DMSO)
- ~30[2] -

Ethanol (95%) 4.91[1] ~20[2] 0.01114

Ether (diethyl) 42.9[1] - -

Glacial Acetic Acid Soluble[1][3] - -

Hexane 9.15[1] - -

Methanol - - 0.00548

1-Propanol - - 0.01321

2-Propanol - - 0.00960

Toluene - - -

Note: A dash (-) indicates that the data was not readily available in the specified units from the

cited sources. "Soluble" indicates that while the source confirms solubility, specific quantitative

data was not provided.

Table 2: Temperature Dependence of Phenanthrene Solubility in Selected Organic Solvents (

g/100 g Solvent)
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Solvent -10°C 0°C 10°C 20°C 30°C

Acetone 15.70 25.50 36.54 51.94 77.46

Benzene 29.86 36.66 51.70 69.65 -

Carbon

Tetrachloride
5.50 7.60 12.66 19.00 26.20

Chloroform 21.20 25.50 34.30 46.60 64.20

Ether

(diethyl)
12.20 17.44 23.54 36.78 50.42

Ethyl Alcohol - - 4.80 5.50 5.81

Glacial Acetic

Acid
- 5.80 7.80 9.20 11.20

Data in this table is adapted from Henstock, 1922.[1]

Experimental Protocols for Solubility Determination
Accurate determination of solubility is paramount for reproducible research and development.

The following are detailed methodologies for two common techniques used to measure the

solubility of phenanthrene in organic solvents.

Gravimetric Method
The gravimetric method is a straightforward and widely used technique for determining the

solubility of a solid in a liquid. It involves preparing a saturated solution, separating the

undissolved solid, and then determining the mass of the dissolved solute in a known mass or

volume of the solvent.

Materials:

Phenanthrene (high purity)

Organic solvent of interest
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Analytical balance

Constant temperature bath or incubator

Vials with screw caps

Syringe filters (e.g., 0.45 µm PTFE)

Evaporating dish or pre-weighed vials

Oven

Procedure:

Sample Preparation: Add an excess amount of phenanthrene to a vial containing a known

volume or mass of the organic solvent. The presence of undissolved solid is crucial to ensure

saturation.

Equilibration: Tightly cap the vials and place them in a constant temperature bath set to the

desired temperature. Agitate the vials using a shaker or rotator for a sufficient period to reach

equilibrium. For phenanthrene, an equilibration time of 24 to 48 hours is generally

recommended.

Phase Separation: After equilibration, allow the vials to stand undisturbed in the constant

temperature bath for several hours to allow the undissolved solid to settle.

Sample Withdrawal and Filtration: Carefully withdraw a known volume of the supernatant

using a pre-heated or pre-cooled syringe (to match the equilibration temperature) to avoid

precipitation or further dissolution. Immediately filter the solution through a syringe filter into

a pre-weighed evaporating dish or vial.

Solvent Evaporation: Place the evaporating dish or vial in an oven at a temperature sufficient

to evaporate the solvent without causing sublimation of the phenanthrene (e.g., 60-80°C). A

vacuum oven can be used to facilitate evaporation at a lower temperature.

Mass Determination: Once the solvent has completely evaporated, cool the dish or vial to

room temperature in a desiccator and weigh it on an analytical balance. Repeat the drying
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and weighing steps until a constant mass is achieved.

Calculation: The solubility can be calculated using the following formula:

Solubility ( g/100 g solvent) = (mass of dissolved phenanthrene / mass of solvent) x 100

UV/Vis Spectrophotometry Method
UV/Vis spectrophotometry is a sensitive analytical technique suitable for determining the

concentration of solutes that absorb ultraviolet or visible light. Phenanthrene has a

characteristic UV absorbance spectrum that can be used for its quantification.

Materials:

Phenanthrene (high purity)

Organic solvent of interest (spectroscopic grade)

UV/Vis spectrophotometer

Quartz cuvettes (1 cm path length)

Volumetric flasks and pipettes

Analytical balance

Constant temperature bath or incubator

Syringe filters (e.g., 0.45 µm PTFE)

Procedure:

Preparation of Standard Solutions and Calibration Curve:

Prepare a stock solution of phenanthrene of a known concentration in the solvent of

interest.

From the stock solution, prepare a series of standard solutions of decreasing

concentrations through serial dilution.
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Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) for phenanthrene in the chosen solvent.

Plot a calibration curve of absorbance versus concentration. The curve should be linear

and pass through the origin.

Preparation of Saturated Solution: Follow steps 1-3 of the Gravimetric Method to prepare a

saturated solution of phenanthrene at a constant temperature.

Sample Withdrawal and Dilution:

Withdraw a known volume of the saturated supernatant using a pre-equilibrated syringe

and filter it.

Accurately dilute the filtered saturated solution with the pure solvent to a concentration

that falls within the linear range of the calibration curve.

Absorbance Measurement: Measure the absorbance of the diluted sample at the λmax.

Concentration Determination: Use the calibration curve to determine the concentration of

phenanthrene in the diluted sample.

Calculation: Calculate the concentration of the original saturated solution by multiplying the

concentration of the diluted sample by the dilution factor. The solubility can then be

expressed in the desired units (e.g., mg/mL, mol/L).

Visualizing the Experimental Workflow
To provide a clear overview of the process for determining phenanthrene solubility, the

following diagram illustrates the general experimental workflow.
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Caption: General experimental workflow for determining the solubility of phenanthrene.
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Conclusion
This technical guide provides essential quantitative data and detailed experimental protocols

for determining the solubility of phenanthrene in organic solvents. The presented information

is intended to be a valuable resource for researchers, scientists, and professionals in drug

development and related fields, facilitating a more informed and efficient approach to working

with this important polycyclic aromatic hydrocarbon. The provided experimental workflows can

be adapted to specific laboratory conditions and analytical instrumentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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